Cas no 1807171-77-2 (Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate)

• Product Name: Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate
• CAS No: 1807171-77-2
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 4977067
• Update Time: 2025-07-18

Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate

• Inchi： 1S/C9H8BrFO3/c1-2-14-9(13)5-3-4-6(10)7(11)8(5)12/h3-4,12H,2H2,1H3
• InChI Key： DFRXTCYZDRHSSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate

Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate (CAS No. 1807171-77-2): An Overview of Its Properties and Applications

Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate (CAS No. 1807171-77-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, fluorine, and hydroxyl functional groups, which contribute to its diverse reactivity and utility.

The molecular formula of Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate is C₉H₈BrFO₃, and its molecular weight is approximately 255.06 g/mol. The presence of the bromine atom in the para position and the fluorine atom in the meta position, along with the hydroxyl group in the ortho position, imparts specific chemical properties that make this compound a valuable intermediate in synthetic chemistry.

One of the key areas where Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate has shown promise is in the pharmaceutical industry. Recent studies have explored its potential as a building block for the synthesis of novel drugs with improved pharmacological properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine and fluorine substituents enhance the lipophilicity of the molecule, facilitating its cellular uptake and improving its bioavailability.

In addition to its pharmaceutical applications, Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate has been investigated for its use in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used as a precursor for the synthesis of advanced materials with unique optical and electronic properties. The presence of multiple functional groups allows for precise control over the molecular architecture, enabling the development of materials with tailored functionalities.

The synthesis of Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate typically involves a multi-step process. One common approach is to start with 4-bromo-3-fluorobenzoic acid, which is then esterified using ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The resulting ester can be further modified through various reactions to introduce additional functional groups or to alter existing ones.

The physical properties of Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate include a melting point of around 65°C and a boiling point of approximately 280°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical processes and applications.

In terms of safety, Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to minimize exposure risks. Additionally, it is important to store it in a well-ventilated area away from incompatible materials.

The environmental impact of Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental management to minimize any potential adverse impacts.

Recent advancements in computational chemistry have also contributed to our understanding of Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, which can guide experimental efforts in optimizing synthetic routes and exploring new applications. For example, density functional theory (DFT) calculations have revealed that the bromine atom plays a crucial role in determining the reactivity of this compound towards nucleophilic substitution reactions.

In conclusion, Ethyl 4-bromo-3-fluoro-2-hydroxybenzoate (CAS No. 1807171-77-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.